Cas no 6030-83-7 (equilin methyl ether)

• Product Name: equilin methyl ether
• CAS No: 6030-83-7
• MF: C₁₉H₂₂O₂
• MW: 282.376785755157
• CID: 1623125
• PubChem ID: 15391903
• Update Time: 2025-04-21

equilin methyl ether Chemical and Physical Properties

Names and Identifiers

• equilin methyl ether
• 3-METHOXY-ESTRA-1,3,5(10),7-TETRAEN-17-ONE
• SCHEMBL16160063
• 6030-83-7

• Inchi： 1S/C19H22O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4-6,11,15,17H,3,7-10H2,1-2H3/t15-,17+,19+/m1/s1
• InChI Key： DOLVDOAPSINHRR-AYBZRNKSSA-N
• SMILES： O=C1CC[C@H]2C3=CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OC

Computed Properties

• Exact Mass: 282.16206
• Monoisotopic Mass: 282.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids